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The following table summarizes the fundamental physicochemical and regulatory characteristics of

Delmitide.

Property Specification

Systematic Name Delmitide (also known as RDP58) [1] [2]

CAS Number 287096-87-1 [1] [2]

Molecular Type Synthetic decapeptide composed of D-amino acids [2]

Molecular Formula C59H105N17O11 (approximate, based on sequence) [1] [2]

Molecular Weight ~1156 g/mol (approximate) [2]

Purity ≥ 98% (as verified by HPLC) [2]

Appearance White to off-white lyophilized powder [2]

Solubility Soluble in water, PBS, and DMSO [2]

Storage Conditions -20°C, in a dry and light-protected environment [2]

Manufacturing Standard GMP (Good Manufacturing Practice) [2]
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Mechanism of Action & Signaling Pathways

Delmitide exerts its anti-inflammatory effects through a multi-targeted mechanism, primarily by modulating

cytokine production and activating protective cellular pathways [2]. Its unique D-amino acid structure

confers resistance to proteolytic degradation in the gastrointestinal tract, enabling oral administration [2].

The diagram below illustrates the core signaling pathways modulated by Delmitide.
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Delmitide modulates immune response by suppressing pro-inflammatory cytokines and activating heme

oxygenase-1 (HO-1) for cytoprotection. [2]

Primary Research & Experimental Applications

Delmitide has been primarily investigated for its therapeutic potential in immune-mediated inflammatory

diseases.
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Ulcerative Colitis and IBD Research: The primary research focus is on ulcerative colitis (UC) and

inflammatory bowel disease (IBD) models [1] [2]. In preclinical studies, oral administration of
Delmitide has demonstrated efficacy in reducing colonic mucosal damage, suppressing
inflammation, and restoring epithelial barrier function [2]. Its oral bioavailability is a key feature
for these applications [2].

Other Inflammatory Conditions: Research has extended to other autoimmune and inflammatory
models, including rheumatoid arthritis, psoriasis, and systemic inflammatory syndromes [2].

The rationale is that its mechanism of cytokine regulation is applicable to a range of conditions driven
by TNF-α, IFN-γ, and IL-12 [2].

Experimental Data and Protocols

The search results provide a general overview of Delmitide's properties but do not contain detailed

experimental protocols or raw quantitative data (e.g., specific IC50 values, pharmacokinetic parameters, or

full experimental workflows) from primary literature. The available information suggests key areas of

experimental focus:

In Vivo Models: Efficacy is typically evaluated in oral dosing models of colitis (e.g., in rodents),
where parameters like disease activity index, histological scoring of inflammation, and cytokine levels

are measured [2].
In Vitro Assays: The mechanism is studied through cytokine suppression assays in immune cell

cultures, measuring the reduction of TNF-α, IFN-γ, and IL-12, and through analysis of heme
oxygenase-1 (HO-1) expression levels [2].

Conclusion and Research Outlook

Delmitide is a well-characterized synthetic D-isomer decapeptide with a defined mechanism of action

centered on cytokine modulation and HO-1 activation. Its oral bioavailability and targeted anti-

inflammatory profile make it a valuable research tool for investigating novel therapeutic strategies for

ulcerative colitis and other chronic inflammatory diseases [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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